Cas no 73356-07-7 (1,4-Naphthalenedione, 2-cyclododecyl-3-hydroxy-)
73356-07-7 structure
Product Name:1,4-Naphthalenedione, 2-cyclododecyl-3-hydroxy-
CAS No:73356-07-7
MF:C22H28O3
MW:340.455926895142
CID:542600
PubChem ID:44332524
Update Time:2025-04-19
1,4-Naphthalenedione, 2-cyclododecyl-3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedione, 2-cyclododecyl-3-hydroxy-
- 3-cyclododecyl-4-hydroxynaphthalene-1,2-dione
- DTXSID80658326
- 73356-07-7
- CHEMBL103916
- SCHEMBL11121475
-
- Inchi: 1S/C22H28O3/c23-20-17-14-10-11-15-18(17)21(24)22(25)19(20)16-12-8-6-4-2-1-3-5-7-9-13-16/h10-11,14-16,23H,1-9,12-13H2
- InChI Key: GLMMNSCRGZVNQA-UHFFFAOYSA-N
- SMILES: OC1C2C=CC=CC=2C(C(C=1C1CCCCCCCCCCC1)=O)=O
Computed Properties
- Exact Mass: 340.204
- Monoisotopic Mass: 340.204
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 507
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4A^2
- XLogP3: 6.6
1,4-Naphthalenedione, 2-cyclododecyl-3-hydroxy- Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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